Cas no 2113645-01-3 (ethyl 5-amino-1,4-di-tert-butyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-amino-1,4-di-tert-butyl-1H-pyrazole-3-carboxylate
• CAS No: 2113645-01-3
• MF: C₁₄H₂₅N₃O₂
• MW: 267.367203474045
• CID: 6389313
• PubChem ID: 165476880
• Update Time: 2025-07-19

ethyl 5-amino-1,4-di-tert-butyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-784002
• 2113645-01-3
• ethyl 5-amino-1,4-di-tert-butyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C14H25N3O2/c1-8-19-12(18)10-9(13(2,3)4)11(15)17(16-10)14(5,6)7/h8,15H2,1-7H3
• InChI Key： HJTPCHQWAWRAMX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=C(N)N(C(C)(C)C)N=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 267.19467705g/mol
• Monoisotopic Mass: 267.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 5-amino-1,4-di-tert-butyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 5-Amino-1,4-di-tert-butyl-1H-pyrazole-3-carboxylate (CAS No. 2113645-01-3)

Ethyl 5-amino-1,4-di-tert-butyl-1H-pyrazole-3-carboxylate (CAS No. 2113645-01-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This pyrazole derivative is characterized by its unique molecular structure, which includes tert-butyl groups and an ester functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and functional material design.

The compound's CAS number 2113645-01-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial contexts. Its ethyl ester moiety enhances solubility in organic solvents, facilitating its use in various chemical reactions. Recent studies highlight its role as a building block for heterocyclic compounds, which are pivotal in developing new pharmaceutical agents and agrochemicals. The presence of the amino group at the 5-position further expands its reactivity, enabling diverse functionalization strategies.

In the context of current trends, ethyl 5-amino-1,4-di-tert-butyl-1H-pyrazole-3-carboxylate aligns with the growing demand for sustainable chemistry and green synthesis practices. Researchers are exploring its use in catalysis and bioconjugation, addressing challenges in drug delivery systems and biocompatible materials. The compound's stability under various conditions makes it a candidate for high-throughput screening in medicinal chemistry, a topic frequently searched in AI-driven drug discovery platforms.

From an SEO perspective, keywords such as "pyrazole derivatives synthesis," "tert-butyl group applications," and "CAS 2113645-01-3 supplier" are highly relevant. These terms reflect user queries in academic and industrial search engines. Additionally, the compound's potential in cancer research and neurodegenerative disease studies has sparked interest, as evidenced by rising searches for "pyrazole-based therapeutics." Its compatibility with microwave-assisted synthesis—a hot topic in modern chemistry—further enhances its appeal.

Quality control and analytical characterization of ethyl 5-amino-1,4-di-tert-butyl-1H-pyrazole-3-carboxylate are essential for its commercial and research applications. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its purity and structure. Suppliers often provide technical data sheets (TDS) and material safety data sheets (MSDS) to ensure compliance with regulatory standards, a detail frequently sought by procurement specialists.

In summary, CAS No. 2113645-01-3 represents a promising compound with multifaceted applications. Its integration into innovative research and industrial processes underscores its value in advancing scientific and technological frontiers. As the demand for tailored chemical intermediates grows, this pyrazole derivative is poised to play a pivotal role in shaping future breakthroughs.